Cas no 683217-61-0 (Cyclohexaneacetic acid,a-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-)

• Product Name: Cyclohexaneacetic acid,a-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• CAS No: 683217-61-0
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 1726688
• Update Time: 2025-06-13

Cyclohexaneacetic acid,a-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• 2-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid(WXC09077)
• 2-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

• Inchi： 1S/C24H27NO4/c26-23(27)21(16-8-2-1-3-9-16)14-25-24(28)29-15-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h4-7,10-13,16,21-22H,1-3,8-9,14-15H2,(H,25,28)(H,26,27)
• InChI Key： MYCOAJZXTGFHDZ-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NCC(C1CCCCC1)C(=O)O

Additional information on Cyclohexaneacetic acid,a-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-

Cyclohexaneacetic Acid, α-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 683217-61-0)

Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 683217-61-0) is a sophisticated organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and biotechnology. This compound is characterized by its unique structural features, which include a cyclohexane ring, an acetic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy for its utility in solid-phase peptide synthesis (SPPS), where it plays a crucial role in the stepwise construction of complex peptides and proteins.

The Fmoc protecting group is widely used in peptide chemistry due to its ease of removal under mild conditions and its ability to prevent premature reactions with other functional groups. In the context of Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, the Fmoc group ensures that the amino functionality remains inert during the initial stages of synthesis, allowing for precise control over the reaction sequence. This is particularly important in the synthesis of peptides with multiple functional groups, where selective protection and deprotection are essential for achieving the desired product.

Recent advancements in peptide chemistry have highlighted the importance of Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in peptide synthesis, Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- has also been explored for its potential in drug delivery systems. Researchers at the University of California, San Francisco, have developed a novel prodrug strategy using this compound as a key intermediate. The prodrug design involves conjugating the active drug molecule to Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, which is then cleaved by specific enzymes in vivo to release the active drug. This approach has shown improved pharmacokinetics and reduced toxicity compared to traditional drug formulations.

The physical and chemical properties of Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- are well-documented. It is a white crystalline solid with a molecular weight of 435.51 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol. Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under neutral pH conditions. However, it is sensitive to strong acids and bases, which can lead to deprotection of the Fmoc group.

The synthetic route for Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- typically involves several steps. The first step involves the formation of an intermediate by reacting cyclohexaneacetic acid with an appropriate amine derivative. The resulting amide is then treated with Fmoc chloride in the presence of a base such as triethylamine to introduce the Fmoc protecting group. The final product is purified using techniques such as column chromatography or recrystallization.

In conclusion, Cyclohexaneacetic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]- (CAS No. 683217-61-0) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.